Cas no 641639-55-6 (Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate
• CAS No: 641639-55-6
• MF: C₁₉H₁₅F₃N₂O₂S
• MW: 392.394813776016
• MDL: MFCD04973408
• CID: 500302
• PubChem ID: 22014707
• Update Time: 2025-05-19

Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-[4-(methylthio)phenyl]-1-[4-(trifluoromethyl)phenyl]-, methyl ester
• 1H-Pyrazole-3-carboxylicacid, 5-[4-(methylthio)phenyl]-1-[4-(trifluoromethyl)phenyl]-, methyl ...
• METHYL 5-(4-METHYLSULFANYL-PHENYL)-1-(4-TRIFLUOROMETHYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
• methyl 5-(4-methylsulfanylphenyl)-1-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate
• Y9702
• methyl5-(4-(methylthio)phenyl)-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylate
• 641639-55-6
• CS-0361876
• Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate
• J-521724
• MFCD04973408
• KSGGVVZMQIRRLK-UHFFFAOYSA-N
• methyl1-(4-(trifluoromethyl)phenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylate
• methyl 5-(4-(methylthio)phenyl)-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylate
• C19H15F3N2O2S
• SB38093
• AKOS027327744
• Methyl 5-[4-(methylsulfanyl)phenyl]-1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylate
• Methyl 1-(4-(trifluoromethyl)phenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylate
• SCHEMBL3870911
• DTXSID80621499

• MDL： MFCD04973408
• Inchi： 1S/C19H15F3N2O2S/c1-26-18(25)16-11-17(12-3-9-15(27-2)10-4-12)24(23-16)14-7-5-13(6-8-14)19(20,21)22/h3-11H,1-2H3
• InChI Key： KSGGVVZMQIRRLK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=CC(C(=O)OC)=NN1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 392.08100
• Monoisotopic Mass: 392.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 500.9±50.0 °C at 760 mmHg
• Flash Point: 256.7±30.1 °C
• Refractive Index: 1.579
• PSA: 69.42000
• LogP: 5.06660
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate

Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate: A Comprehensive Overview

The compound Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate, identified by the CAS registry number 641639-55-6, represents a significant advancement in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents attached to the pyrazole ring include a methylsulfanylphenyl group at position 5 and a trifluoromethylphenyl group at position 1, along with a methyl ester group at position 3. These substituents contribute to the unique chemical and biological properties of the compound.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of anticancer agents. The presence of electron-withdrawing groups, such as the trifluoromethylphenyl moiety, enhances the stability and bioavailability of the compound. Additionally, the methylsulfanylphenyl group introduces sulfur-based interactions, which can play a crucial role in molecular recognition and binding affinity. These features make Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate an attractive candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by selective substitution to introduce the desired substituents. Researchers have employed various strategies, such as Suzuki coupling and esterification reactions, to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining product quality.

In terms of biological activity, Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate has demonstrated potent inhibitory effects against several enzymes associated with cancer progression. For instance, studies have shown that this compound can inhibit the activity of kinases involved in cell proliferation and angiogenesis. Furthermore, its ability to modulate cellular signaling pathways makes it a promising lead compound for anticancer drug development.

The structural versatility of this compound also extends to its potential applications in other therapeutic areas. For example, its sulfur-containing moiety may contribute to anti-inflammatory properties, while its fluorinated substituent enhances lipophilicity and metabolic stability. These attributes make it a valuable tool for exploring diverse pharmacological targets.

From an analytical standpoint, the characterization of Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate has been carried out using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring its suitability for both academic research and industrial applications.

In conclusion, Methyl 5-(4-methylsulfanylphenyl)-1-(4-trifluoromethyl-phenyl)-1H-pyrazole-3-carboxylate (CAS No. 641639-55-6) stands as a testament to the innovative potential of pyrazole derivatives in modern drug discovery. Its unique chemical structure, coupled with promising biological activity profiles, positions it as a key player in advancing therapeutic interventions across various disease states.